Cas no 34664-50-1 (Phosphine,diphenyl(2-phosphinoethyl)-)

Phosphine,diphenyl(2-phosphinoethyl)- structure
34664-50-1 structure
Product Name:Phosphine,diphenyl(2-phosphinoethyl)-
CAS No:34664-50-1
MF:C14H16P2
MW:246.224365234375
CID:310465
PubChem ID:118711
Update Time:2025-04-19

Phosphine,diphenyl(2-phosphinoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,diphenyl(2-phosphinoethyl)-
    • diphenyl(2-phosphanylethyl)phosphane
    • Diphenyl(2-phosphinoethyl)phosphine
    • Phosphine, diphenyl(2-phosphinoethyl)-
    • Diphenyl(2-phosphinoethyl)phosphine #
    • SCHEMBL6266599
    • NS00055028
    • EINECS 252-135-1
    • XWJKRFKGNPZFPE-UHFFFAOYSA-N
    • 34664-50-1
    • DTXSID10188222
    • Inchi: 1S/C14H16P2/c15-11-12-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12,15H2
    • InChI Key: XWJKRFKGNPZFPE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCP

Computed Properties

  • Exact Mass: 246.07288
  • Monoisotopic Mass: 246.07272451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Phosphine,diphenyl(2-phosphinoethyl)- Related Literature

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